5-(furan-2-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide

• IUPAC Name: 5-(furan-2-yl)-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C18H12N6O3S/c25-18(12-9-14(27-23-12)13-3-1-7-26-13)19-10-17-21-20-16-6-5-11(22-24(16)17)15-4-2-8-28-15/h1-9H,10H2,(H,19,25)
• InChI Key: LMUGCSPBJPRULU-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NO2)C(=O)NCC3=NN=C4N3N=C(C=C4)C5=CC=CS5
• Molecular Formula: C18H12N6O3S
• Molecular Weight: 392.4 g/mol

Description

The compound “5-(furan-2-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)isoxazole-3-carboxamide” is a complex organic molecule that contains several heterocyclic rings including furan, thiophene, triazole, pyridazine, and isoxazole. It belongs to the class of compounds known as 1,2,4-triazolo[4,3-b]pyridazines, which are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound is characterized by several heterocyclic rings. The presence of nitrogen in the triazole and pyridazine rings, oxygen in the isoxazole and furan rings, and sulfur in the thiophene ring contribute to the compound’s reactivity and potential biological activity.

Scientific Research Applications

Heterocyclic Compounds and Antiviral Activity

Heterocyclic compounds, which share structural similarities with the queried compound, have been investigated for their antiviral activities. For instance, derivatives of furanone, triazoles, and thiadiazoles have shown promising antiviral activity against viruses like H5N1, indicating potential applications in developing treatments against avian influenza and possibly other viral infections (Flefel et al., 2012).

Synthesis and Antimicrobial Activities of Azole Derivatives

Research on azole derivatives, including compounds structurally related to the query, has revealed their antimicrobial properties. This suggests that such compounds can be pivotal in creating new antimicrobial agents, aiding in the fight against resistant bacterial strains (Başoğlu et al., 2013).

Synthesis, Characterization, and Biological Studies

Further research has focused on synthesizing and characterizing heterocyclic compounds, assessing their biological activities, including antibacterial and antifungal properties. This area of study is crucial for developing new therapeutics for various microbial infections (Patel et al., 2015).

Novel Antiprotozoal Agents

The synthesis of novel compounds with antiprotozoal activity, including derivatives with furan and triazole rings, points to potential applications in treating protozoan infections. Such research is valuable for discovering treatments for diseases like malaria and sleeping sickness (Ismail et al., 2004).